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Compound of Interest

2-Bromo-5-chloro-1, 3-
Compound Name:
difluorobenzene

cat. No.: B1272002

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-chloro-1,3-
difluorobenzene

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount. 2-Bromo-5-chloro-
1,3-difluorobenzene is a key building block in the synthesis of various high-value organic
molecules, including pharmaceuticals and electronic materials.[1][2] This technical guide
provides a comprehensive overview of its physical properties, supported by experimental
protocols and data visualizations.

Core Physical and Chemical Data

2-Bromo-5-chloro-1,3-difluorobenzene is an organic compound with the chemical formula
C6H2BrCIF2.[1][3][4] It appears as a colorless to light yellow liquid or crystal.[1] At room
temperature, it is relatively stable but can react with strong oxidants.[1] For storage, it should
be kept sealed in a dry environment at room temperature.[1]

Quantitative Physical Properties

A summary of the key physical properties of 2-Bromo-5-chloro-1,3-difluorobenzene is
presented in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C6H2BrCIF2 [1103114]
Molecular Weight 227.43 g/mol [3]
Colorless to light yellow crystal
Appearance o [1]
or liquid
Melting Point -33°C [1]
Boiling Point 130-140 °C; 176 °C [1]
Density 1.76 g/cm3; 1.805 g/cm?3 [1]
N Soluble in ether, methanol, and
Solubility ] [1]
dichloromethane
Flash Point 60 °C [1]
Vapor Pressure 1.53 mmHg at 25 °C [1]

Experimental Protocols

Detailed methodologies are crucial for the replication of results and the validation of data. The

following sections describe the protocols for the synthesis of 2-Bromo-5-chloro-1,3-

difluorobenzene and the general procedures for determining its key physical properties.

Synthesis of 2-Bromo-5-chloro-1,3-difluorobenzene

A documented method for the synthesis of 2-Bromo-5-chloro-1,3-difluorobenzene involves

the reaction of 4-bromo-3,5-difluoroaniline with copper (I) chloride, copper (ll) chloride, and

iIsoamyl nitrite in an acetonitrile solvent.[4]
Materials:

» 4-bromo-3,5-difluoroaniline

o Copper (I) chloride (CuCl)

o Copper (1) chloride (CuClI2)
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Isoamyl nitrite

Acetonitrile

2N Hydrochloric acid (HCI)

Diethyl ether

Saturated brine solution

Anhydrous magnesium sulfate (MgS0O4)

Silica gel

Procedure:

A solution of 4-bromo-3,5-difluoroaniline, copper (1) chloride, and copper (II) chloride is
prepared in acetonitrile.[4]

An acetonitrile solution of isoamyl nitrite is added dropwise to the mixture at room
temperature.[4]

The reaction mixture is stirred for several hours at room temperature.[4]
Following the reaction, the mixture is poured into a 2N hydrochloric acid solution.[4]
The product is extracted using diethyl ether.[4]

The combined organic layers are washed with a saturated brine solution and dried over
anhydrous magnesium sulfate.[4]

The solvent is removed under reduced pressure to yield the crude product.[4]

Purification of the crude product is achieved through silica gel column chromatography using
hexane as the eluent to obtain pure 2-bromo-5-chloro-1,3-difluorobenzene as a yellow oil.

[4]

Determination of Physical Properties
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Standard laboratory techniques are employed to determine the physical properties of 2-Bromo-
5-chloro-1,3-difluorobenzene.

» Melting Point: The melting point can be determined using a capillary tube method with a
melting point apparatus. A small, powdered sample is packed into a capillary tube and
heated slowly. The temperature range over which the sample melts is recorded.

» Boiling Point: The boiling point is determined by distillation. The compound is heated in a
distillation apparatus, and the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure is recorded as the boiling point.

» Density: The density is measured by accurately weighing a known volume of the liquid using
a pycnometer or a graduated cylinder and a precision balance.

 Solubility: The solubility is determined by adding a small amount of the compound to a test
tube containing the solvent of interest (e.g., ether, methanol, dichloromethane). The mixture
is agitated, and the solubility is observed.

Visualized Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of 2-Bromo-5-
chloro-1,3-difluorobenzene.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Bromo-5-chloro-1,3-difluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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